Cas no 61642-89-5 (Atractylodinol)

• Product Name: Atractylodinol
• CAS No: 61642-89-5
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 522976
• PubChem ID: 10012964
• Update Time: 2025-04-19

Atractylodinol Chemical and Physical Properties

Names and Identifiers

• (2E,8E)-9-(Furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
• 2,8-Nonadiene-4,6-diyn-1-ol,9-(2-furanyl)-, (E,E)-
• Atractylodinol
• 2,8-Nonadiene-4,6-diyn-1-ol,9-(2-furanyl)-, (2E,8E)-
• (2E,8E)-9-(2-Furanyl)-2,8-nonadiene-4,6-diyn-1-ol
• HY-N2092
• CHEMBL5197569
• CS-0018597
• C17856
• AKOS006281600
• 61642-89-5
• DTXSID50434134

• MDL： MFCD09953805
• Inchi： 1S/C13H10O2/c14-11-7-5-3-1-2-4-6-9-13-10-8-12-15-13/h5-10,12,14H,11H2/b7-5+,9-6+
• InChI Key： JPWHLNBWBPJJJN-PDTNFJSOSA-N
• SMILES： O1C=CC=C1/C=C/C#CC#C/C=C/CO

Computed Properties

• Exact Mass: 198.06800
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 386.294°C at 760 mmHg
• Flash Point: 187.424°C
• Refractive Index: 1.622
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• PSA: 33.37000
• LogP: 1.84810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols